Cas no 53871-97-9 (1-Propanone, 1-(9-anthracenyl)-2-bromo-)

• Product Name: 1-Propanone, 1-(9-anthracenyl)-2-bromo-
• CAS No: 53871-97-9
• MF: C₁₇H₁₃BrO
• MW: 313.188524007797
• CID: 356185
• PubChem ID: 14972769
• Update Time: 2025-04-19

1-Propanone, 1-(9-anthracenyl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(9-anthracenyl)-2-bromo-
• 1-anthracen-9-yl-2-bromopropan-1-one
• 53871-97-9
• DTXSID30566301
• 1-(ANTHRACEN-9-YL)-2-BROMOPROPAN-1-ONE

• Inchi： 1S/C17H13BrO/c1-11(18)17(19)16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11H,1H3
• InChI Key： IMXAXSZYWCYYJK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 312.01499
• Monoisotopic Mass: 312.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07